2-(Diethylamino)-2-methyl-1-phenylpropan-1-one

• CAS No.: 13605-51-1
• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol
• IUPAC Name: 2-(diethylamino)-2-methyl-1-phenylpropan-1-one
• InChI: InChI=1S/C14H21NO/c1-5-15(6-2)14(3,4)13(16)12-10-8-7-9-11-12/h7-11H,5-6H2,1-4H3
• InChI Key: ZDUXVMGEXYENMJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(C)(C)C(=O)C1=CC=CC=C1

Description

2-(Diethylamino)-2-methyl-1-phenylpropan-1-one (CAS: NSC-20227) is a tertiary amine ketone characterized by a propan-1-one backbone substituted with a phenyl group at the C1 position and a diethylamino-methyl group at the C2 position. Its molecular formula is C₁₃H₁₉NO (MW: 205.30 g/mol). The compound’s structure combines aromatic (phenyl) and aliphatic (diethylamino-methyl) moieties, which influence its physicochemical properties, such as solubility in polar organic solvents and moderate lipophilicity.

Comparison with Similar Compounds

2-(Dimethylamino)-2-methyl-1-phenylpropan-1-one

• Molecular Formula: C₁₂H₁₇NO (MW: 191.27 g/mol).
• Key Difference: Replacement of diethylamino with dimethylamino reduces steric bulk and lipophilicity.
• Impact: Dimethylamino analogs may exhibit lower membrane permeability compared to diethylamino derivatives, affecting bioavailability in pharmacological contexts .

2-(Methylamino)-1-(3-methylphenyl)propan-1-one

• Molecular Formula: C₁₁H₁₅NO (MW: 177.24 g/mol).
• Key Difference: Methylamino group and 3-methylphenyl substitution.
• Impact : The shorter alkyl chain (methyl vs. diethyl) and methylated phenyl ring may enhance solubility but reduce metabolic stability due to increased susceptibility to oxidative degradation .

Variations in the Aromatic Ring

3-(Dimethylamino)-1-(4-methoxyphenyl)-2-methyl-2-propen-1-one

• Molecular Formula: C₁₃H₁₇NO₂ (MW: 219.28 g/mol).
• Key Difference: Methoxy group at the para position of the phenyl ring and α,β-unsaturated ketone (propenone).
• The conjugated double bond in propenone may enhance UV absorption, making it suitable for analytical applications .

1-[4-(Dimethylamino)phenyl]-2-methylpropan-1-one

• Molecular Formula: C₁₂H₁₇NO (MW: 191.27 g/mol).
• Key Difference: Dimethylamino substitution on the phenyl ring instead of the propanone backbone.
• Impact : This positional isomerism could shift electronic properties (e.g., dipole moment) and binding affinity in biological systems .

Pharmacologically Active Analogs

Substituted 3-(Diethylamino)-propan-1-one Derivatives

• Example: 3-(Diethylamino)-{1-[4-methyl-2-substitutedphenyl-2,5-dihydro-1,5-benzothiazepin-3-yl]}propan-1-one.
• Key Difference : Incorporation into a benzothiazepine ring system.
• Comparative studies show diethylamino derivatives exhibit higher potency than dimethylamino counterparts in seizure models .

Physicochemical and Toxicological Comparisons

Solubility and Stability

• 2-(Diethylamino)-2-methyl-1-phenylpropan-1-one: Moderately soluble in chloroform and ethanol; stable under inert conditions but may degrade via hydrolysis of the ketone group in acidic environments.
• Diethylaminoethanol (DEAE): A related compound (C₆H₁₅NO) with an ethanol backbone. The absence of a ketone group increases hydrophilicity (logP: 0.5 vs. 2.1 for the target compound) but reduces thermal stability .

Toxicity Profiles

• 2-Propen-1-one Derivatives: α,β-unsaturated ketones (e.g., 3-(dimethylamino)-1-(4-methoxyphenyl)-2-methyl-2-propen-1-one) may pose higher reactivity-related risks, such as skin sensitization, compared to saturated ketones like the target compound .
• Chloramphenicol Analogs: Compounds with dichloroacetamido groups (e.g., 1-p-nitrophenyl-2-(N-methyl-dichloroacetamido)-propanol-1) demonstrate higher cytotoxicity due to electrophilic substituents, contrasting with the target compound’s milder profile .

Research Findings and Implications

• Anticonvulsant Activity: Diethylamino-substituted propan-1-one derivatives show enhanced efficacy in rodent models compared to dimethylamino analogs, likely due to improved pharmacokinetics (e.g., longer half-life) .
• Synthetic Utility: The target compound’s steric hindrance (from diethylamino and methyl groups) may slow nucleophilic attack at the ketone, making it a stable intermediate in multi-step syntheses .
• Safety Considerations: While the target compound lacks the acute toxicity of α,β-unsaturated ketones, its diethylamino group necessitates handling precautions to avoid respiratory or dermal irritation .